Cas no 1187550-23-7 (N-Boc-l-norvaline ethyl ester)

• Product Name: N-Boc-l-norvaline ethyl ester
• CAS No: 1187550-23-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD11501214
• CID: 4576383
• Update Time: 2025-06-14

N-Boc-l-norvaline ethyl ester Chemical and Physical Properties

Names and Identifiers

• N-BOC-L-NORVALINE ETHYL ESTER
• (S)-ETHYL 2-((TERT-BUTOXYCARBONYL)AMINO)PENTANOATE
• N-Boc-l-norvaline ethyl ester

• MDL： MFCD11501214
• Inchi： 1S/C12H23NO4/c1-6-8-9(10(14)16-7-2)13-11(15)17-12(3,4)5/h9H,6-8H2,1-5H3,(H,13,15)/t9-/m0/s1
• InChI Key： JGTWGAQDMLFVDX-VIFPVBQESA-N
• SMILES： C(OCC)(=O)[C@H](CCC)NC(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9

Additional information on N-Boc-l-norvaline ethyl ester

Recent Advances in the Application of N-Boc-l-norvaline ethyl ester (CAS: 1187550-23-7) in Chemical Biology and Pharmaceutical Research

N-Boc-l-norvaline ethyl ester (CAS: 1187550-23-7) is a protected amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This compound serves as a crucial building block for the introduction of norvaline residues into peptides and peptidomimetics, which are increasingly explored for their therapeutic potential. Recent studies have highlighted its utility in the synthesis of novel bioactive compounds, particularly in the context of protease inhibitors and antimicrobial agents.

One of the key advantages of N-Boc-l-norvaline ethyl ester lies in its stability and ease of handling under standard peptide coupling conditions. The Boc (tert-butoxycarbonyl) protecting group ensures compatibility with a wide range of synthetic methodologies, while the ethyl ester moiety facilitates subsequent deprotection and functionalization. Recent research has demonstrated its efficacy in solid-phase peptide synthesis (SPPS), where it has been employed to construct complex peptide architectures with high yield and purity. These advancements are particularly relevant for the development of peptide-based therapeutics targeting diseases such as cancer, infectious diseases, and metabolic disorders.

In addition to its role in peptide synthesis, N-Boc-l-norvaline ethyl ester has been investigated as a precursor for the development of small-molecule drugs. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel inhibitors targeting bacterial enzymes involved in cell wall biosynthesis. The researchers utilized the ethyl ester derivative to introduce hydrophobic side chains into the inhibitor scaffold, thereby enhancing binding affinity and selectivity. This approach holds promise for addressing the growing challenge of antibiotic resistance.

Furthermore, the compound's potential in prodrug design has been explored in recent preclinical studies. By leveraging the ethyl ester functionality, researchers have developed prodrugs of norvaline-based therapeutics with improved pharmacokinetic properties. For instance, a 2022 study demonstrated that N-Boc-l-norvaline ethyl ester could be enzymatically cleaved in vivo to release the active drug moiety, thereby enhancing bioavailability and reducing systemic toxicity. These findings underscore the compound's value in optimizing drug delivery systems.

Looking ahead, the application of N-Boc-l-norvaline ethyl ester is expected to expand into emerging areas such as targeted protein degradation and covalent inhibitor design. Its structural features make it an attractive candidate for the development of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Ongoing research efforts are also focused on exploring its utility in the synthesis of macrocyclic peptides, which represent a promising class of therapeutics with enhanced stability and target engagement. As the field of chemical biology continues to evolve, N-Boc-l-norvaline ethyl ester is poised to play a pivotal role in bridging the gap between synthetic chemistry and drug discovery.